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Compound of Interest

Compound Name: Acid Brown 425

Cat. No.: B1168376 Get Quote

Introduction
Acid Brown 425 is a synthetic azo metal complex dye utilized in various industries, including

textiles, leather, and paper manufacturing, for its coloring properties.[1][2][3] Consistent and

accurate quantification of this dye in commercial products and environmental samples is crucial

for quality control and regulatory compliance. High-Performance Liquid Chromatography

(HPLC) offers a specific and sensitive method for the determination of Acid Brown 425.[1] This

application note details a reverse-phase HPLC (RP-HPLC) method for the quantification of

Acid Brown 425.

Chemical Information
Chemical Name: C.I. Acid Brown 425

CAS Number: 119509-49-8[1][4]

Chemical Class: Azo Metal Complex Dye[3]

Appearance: Brown Powder[2][3]

Experimental Workflow
Caption: Experimental workflow for the quantification of Acid Brown 425.
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Experimental Protocols
1. Materials and Reagents

Acid Brown 425 reference standard (≥98% purity)

Acetonitrile (HPLC grade)

Ammonium acetate (analytical grade)

Deionized water (18.2 MΩ·cm)

Methanol (HPLC grade)

0.45 µm syringe filters

2. Instrumentation

A High-Performance Liquid Chromatography (HPLC) system equipped with a quaternary

pump, autosampler, column oven, and a photodiode array (PDA) or UV-Vis detector.

Analytical column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

Data acquisition and processing software.

3. Chromatographic Conditions
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Parameter Condition

Mobile Phase A 20 mM Ammonium acetate in water

Mobile Phase B Acetonitrile

Gradient Elution

0-2 min: 10% B; 2-15 min: 10-90% B; 15-20

min: 90% B; 20-22 min: 90-10% B; 22-27 min:

10% B

Flow Rate 1.0 mL/min

Column Temperature 30 °C

Injection Volume 10 µL

Detection Wavelength 425 nm

4. Preparation of Standard Solutions

Stock Standard Solution (1000 µg/mL): Accurately weigh 10 mg of Acid Brown 425
reference standard and dissolve it in 10 mL of a 50:50 (v/v) mixture of methanol and

deionized water in a volumetric flask.

Working Standard Solutions: Prepare a series of working standard solutions (e.g., 1, 5, 10,

25, 50, and 100 µg/mL) by serial dilution of the stock standard solution with the 50:50

methanol/water mixture.

5. Sample Preparation

Solid Samples (e.g., dyed textile):

Accurately weigh approximately 100 mg of the finely cut sample into a 50 mL centrifuge

tube.

Add 20 mL of a 50:50 (v/v) mixture of methanol and deionized water.

Sonicate the sample for 30 minutes in an ultrasonic bath.

Centrifuge the mixture at 4000 rpm for 15 minutes.
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Filter the supernatant through a 0.45 µm syringe filter into an HPLC vial.

Liquid Samples (e.g., wastewater):

Centrifuge the sample at 4000 rpm for 15 minutes to remove any particulate matter.

Filter the supernatant through a 0.45 µm syringe filter into an HPLC vial. If necessary,

dilute the sample with the 50:50 methanol/water mixture to fall within the calibration range.

6. Method Validation (Hypothetical Data)

Parameter Result

Linearity (r²) > 0.999

Limit of Detection (LOD) 0.2 µg/mL

Limit of Quantification (LOQ) 0.7 µg/mL

Precision (%RSD) < 2.0%

Accuracy (Recovery) 95 - 105%

Quantitative Data
The following table summarizes hypothetical data obtained from the analysis of standard

solutions and a sample preparation.
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Sample ID
Retention Time
(min)

Peak Area (mAU*s)
Concentration
(µg/mL)

Standard 1 10.2 15,234 1.0

Standard 2 10.2 75,987 5.0

Standard 3 10.3 151,456 10.0

Standard 4 10.2 378,123 25.0

Standard 5 10.2 755,987 50.0

Standard 6 10.3 1,510,456 100.0

Sample 1 10.2 254,678 16.8

Logical Relationship Diagram
Caption: Logical relationship of the analytical process.

Conclusion
The described HPLC method provides a reliable and robust approach for the quantification of

Acid Brown 425. The method is specific, sensitive, and demonstrates good linearity, precision,

and accuracy, making it suitable for routine quality control analysis in various industrial

applications and for environmental monitoring.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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